Cas no 36847-96-8 (2-Butenoic acid,4-[(3-ethoxyphenyl)amino]-4-oxo-)

2-Butenoic acid,4-[(3-ethoxyphenyl)amino]-4-oxo- structure
36847-96-8 structure
Product Name:2-Butenoic acid,4-[(3-ethoxyphenyl)amino]-4-oxo-
CAS No:36847-96-8
MF:C12H13NO4
MW:235.235923528671
CID:296500
PubChem ID:5185509
Update Time:2025-07-10

2-Butenoic acid,4-[(3-ethoxyphenyl)amino]-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,4-[(3-ethoxyphenyl)amino]-4-oxo-
    • 4-(3-ethoxyanilino)-4-oxobut-2-enoic acid
    • N-(3-ETHOXYPHENYL)MALEAMIC ACID
    • 36847-96-8
    • DTXSID10409267
    • MDL: MFCD00135071
    • Inchi: 1S/C12H13NO4/c1-2-17-10-5-3-4-9(8-10)13-11(14)6-7-12(15)16/h3-8H,2H2,1H3,(H,13,14)(H,15,16)
    • InChI Key: YVGJSPGOWDHGIO-UHFFFAOYSA-N
    • SMILES: O(CC)C1=CC=CC(=C1)NC(C=CC(=O)O)=O

Computed Properties

  • Exact Mass: 235.08449
  • Monoisotopic Mass: 235.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.6
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • PSA: 75.63

2-Butenoic acid,4-[(3-ethoxyphenyl)amino]-4-oxo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Crysdot LLC
CD12078088-1g
4-((3-Ethoxyphenyl)amino)-4-oxobut-2-enoic acid
36847-96-8 97%
1g
$507 2024-07-24

2-Butenoic acid,4-[(3-ethoxyphenyl)amino]-4-oxo- Related Literature

Additional information on 2-Butenoic acid,4-[(3-ethoxyphenyl)amino]-4-oxo-

Professional Introduction to 2-Butenoic acid,4-[(3-ethoxyphenyl)amino]-4-oxo- and CAS No. 36847-96-8

2-Butenoic acid,4-[(3-ethoxyphenyl)amino]-4-oxo-, identified by the Chemical Abstracts Service Number (CAS No.) 36847-96-8, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a conjugated system with both carboxylic and amide functionalities, has garnered attention due to its potential applications in pharmaceutical development and synthetic chemistry.

The structure of 2-Butenoic acid,4-[(3-ethoxyphenyl)amino]-4-oxo- encompasses a β-keto ester moiety linked to an anilide group. This unique arrangement suggests versatile reactivity, making it a valuable intermediate in organic synthesis. The presence of both electron-withdrawing and electron-donating groups enhances its utility in various chemical transformations, including condensation reactions, cyclization processes, and functional group interconversions.

In recent years, the study of heterocyclic compounds has seen considerable growth, with a particular focus on their biological activities. The benzene ring substituted with an ethoxy group in 2-Butenoic acid,4-[(3-ethoxyphenyl)amino]-4-oxo- contributes to its potential as a bioactive scaffold. Researchers have been exploring such derivatives for their pharmacological properties, including antimicrobial, anti-inflammatory, and antioxidant effects.

One of the most compelling aspects of this compound is its role in the synthesis of advanced materials. The conjugated system and the presence of multiple reactive sites make it an excellent candidate for polymer chemistry. Recent studies have demonstrated its utility in the preparation of conductive polymers and organic semiconductors, which are pivotal in the development of flexible electronics and optoelectronic devices.

The pharmaceutical industry has also shown interest in 2-Butenoic acid,4-[(3-ethoxyphenyl)amino]-4-oxo- due to its structural similarity to known bioactive molecules. Computational modeling and high-throughput screening have identified several derivatives with promising therapeutic potential. For instance, modifications at the amine and carboxylic acid positions have led to compounds with enhanced binding affinity to specific biological targets.

The synthesis of 2-Butenoic acid,4-[(3-ethoxyphenyl)amino]-4-oxo- involves multi-step organic reactions that highlight the compound's synthetic versatility. Advanced techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to achieve high yields and enantioselectivity. These methodologies are crucial for producing enantiomerically pure forms of the compound, which are often required for pharmaceutical applications.

The compound's stability under various conditions has been thoroughly investigated. Studies indicate that it remains stable under moderate temperatures and acidic/basic environments, making it suitable for industrial-scale synthesis. Additionally, its solubility profile in common organic solvents enhances its compatibility with existing synthetic protocols.

In conclusion, 2-Butenoic acid,4-[(3-ethoxyphenyl)amino]-4-oxo-, CAS No. 36847-96-8, represents a fascinating molecule with broad applications in chemical synthesis and biomedical research. Its unique structural features and reactivity make it a valuable tool for developing new materials and pharmaceuticals. As research continues to uncover its potential, this compound is poised to play a significant role in future advancements.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd